Cas no 537697-19-1 (Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-)

• Product Name: Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-
• CAS No: 537697-19-1
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 939114
• Update Time: 2025-06-25

Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-
• Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C10H21NO4/c1-7(14-5)8(6-12)11-9(13)15-10(2,3)4/h7-8,12H,6H2,1-5H3,(H,11,13)/t7-,8-/m1/s1
• InChI Key： FCAHPLYKWWQRDA-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](CO)[C@H](OC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-

Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1- (CAS No. 537697-19-1): A Comprehensive Overview

Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-, identified by its CAS number 537697-19-1, is a specialized organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The unique structural features of this molecule, including its chiral center and functional groups, make it a valuable intermediate in the development of various therapeutic agents.

The< strong>1-(hydroxymethyl)-2-methoxypropyl moiety in the compound's name is particularly noteworthy. This group contributes to the molecule's reactivity and solubility properties, making it suitable for further chemical modifications. The< strong>1,1-configuration indicates a specific stereochemical arrangement that is crucial for its biological activity. Such stereochemical precision is often essential in pharmaceuticals to ensure efficacy and minimize side effects.

In recent years, there has been growing interest in the development of chiral carbamates due to their potential as pharmacological intermediates. Research has demonstrated that these compounds can exhibit enhanced binding affinity and selectivity when incorporated into drug molecules. For instance, studies have shown that derivatives of< strong>Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1- can serve as key components in the synthesis of enzyme inhibitors and receptor modulators.

The< strong>CAS No. 537697-19-1 compound has been explored in several preclinical studies for its potential applications in treating various diseases. One notable area of research involves its use as a precursor in the synthesis of antiviral agents. The structural motifs present in this compound can be modified to develop novel inhibitors targeting viral proteases and polymerases. These modifications can lead to the discovery of new drugs with improved pharmacokinetic profiles.

Additionally, the< strong>carbamate functional group is known for its ability to form stable complexes with metal ions. This property has been leveraged in the development of metal-organic frameworks (MOFs) and coordination polymers, which have applications in catalysis and gas storage. The specific stereochemistry of< strong>Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1- may also influence its interactions with metal centers, making it a promising candidate for such materials.

The synthesis of< strong>Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1- involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the synthetic process. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound efficiently.

In conclusion, Carbamic acid, [(1R,2R)-1-(hydroxymethyl)-2-methoxypropyl]-, 1,1-, with CAS number 537697-19-1, is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and stereochemical configuration make it a valuable building block for developing new therapeutic agents. Ongoing research continues to uncover novel applications for this compound, underscoring its importance in modern chemistry and medicine.